Cas no 1878-49-5 (2-(2-Methylphenoxy)acetic acid)

• Product Name: 2-(2-Methylphenoxy)acetic acid
• CAS No: 1878-49-5
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00014354
• CID: 83993
• PubChem ID: 74651
• Update Time: 2025-05-20

2-(2-Methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methylphenoxy)acetic acid
• 2-Methylphenoxyacetic acid
• (o-Tolyloxy)-acetic acid
• 2-(2-Methylphenoxy)acetic acid
• 2-methylphenyloxyacetic acid
• IFLAB-BB F1924-0028
• O-CRESOXYACETIC ACID
• o-methylphenoxyacetic acid
• Aceticacid, (2-methylphenoxy)- (9CI)
• Acetic acid, (o-tolyloxy)- (6CI,7CI,8CI)
• (o-Methylphenoxy)acetic acid
• 2-(o-Tolyloxy)acetic acid
• 2-[(2-Methylphenyl)oxy]acetic acid
• NSC 5293
• o-Cresolglycolic acid
• o-Cresyloxyacetic acid
• o-Tolyloxyacetic acid
• AKOS B013804
• AKOS AU36-M59
• o-Toloxyacetic acid
• (o-tolyloxy)aceticacid
• (o-tolyloxy)-aceticaci
• (2-methylphenoxy)acetic
• 207
• AKOS BBB
• AKOS BBB/207
• AKOS BBS-00007680
• Acetic acid, (2-methylphenoxy)-
• (o-Tolyloxy)acetic acid
• Acetic acid, (o-tolyloxy)-
• Acide o-methylphenoxyacetique
• Acide o-methylphenoxyacetique [French]
• Acetic acid, (methylphenoxy)-
• PXO85N85G3
• 2-(2-methylphenoxy)-acetic acid
• QJVXBRUGKLCUMY-UHFFFAOYSA-N
• Acetic acid, 2-(2-methylphenoxy)-
• o
• NSC5293
• Acetic acid, 2-(methylphenoxy)-
• J-505669
• BRN 1943465
• InChI=1/C9H10O3/c1-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11
• ortho-Tolyloxyacetic acid
• AC-907/25014252
• Z56820406
• s12092
• EN300-16902
• CHEMBL3182758
• AKOS000104811
• NCGC00248295-01
• SY008343
• 67649-70-1
• 2-((2-METHYLPHENYL)OXY)ACETIC ACID
• F1924-0028
• DTXCID7021441
• NCGC00255020-01
• DTXSID9041441
• BS-3904
• 2-(o-Tolyloxy)aceticacid
• NS00020759
• EINECS 217-517-4
• FT-0604999
• o-Methyl phenoxy acetic acid
• MFCD00014354
• METHYLPHENOXY)ACETIC ACID, (2-
• NSC-5293
• (2-Methylphenoxy)acetic acid, 99%
• A813179
• 2-(2-methylphenoxy)acetate
• 2-(methylphenoxy)acetic acid
• UNII-PXO85N85G3
• Tox21_301121
• SCHEMBL654774
• 4-06-00-01964 (Beilstein Handbook Reference)
• Q27286810
• 1878-49-5
• CS-0073823
• BB 0221119
• CAS-1878-49-5
• 2-(methylphenoxy) acetic acid
• STK202184
• ALBB-000800
• DB-044652
• BBL023122

• MDL： MFCD00014354
• Inchi： 1S/C9H10O3/c1-7-4-2-3-5-8(7)12-6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： QJVXBRUGKLCUMY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1C
• BRN： 1943465

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: crystal
• Density: 1.179
• Melting Point: 155-157 °C (lit.)
• Boiling Point: 288.4°Cat760mmHg
• Flash Point: 115.7°C
• PSA: 46.53000
• LogP: 1.45840
• Solubility: Not determined

2-(2-Methylphenoxy)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：AJ7573000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-Methylphenoxy)acetic acid

Comprehensive Guide to 2-(2-Methylphenoxy)acetic acid (CAS No. 1878-49-5): Properties, Applications, and Industry Insights

2-(2-Methylphenoxy)acetic acid (CAS No. 1878-49-5) is an organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic carboxylic acid derivative, featuring a methylphenoxy group, has garnered significant attention due to its unique chemical properties and functional adaptability. Researchers and industry professionals frequently search for terms like "2-(2-Methylphenoxy)acetic acid synthesis", "CAS 1878-49-5 uses", and "phenoxyacetic acid derivatives", reflecting its relevance in modern chemical innovation.

The molecular structure of 2-(2-Methylphenoxy)acetic acid combines a carboxylic acid moiety with a 2-methylphenoxy substituent, enabling interactions with various biological and chemical systems. Its solubility in organic solvents and moderate acidity (pKa ~3.5) make it a valuable intermediate in synthesizing herbicides, anti-inflammatory agents, and fragrances. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable manufacturing processes.

In pharmaceuticals, CAS 1878-49-5 serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). Its phenoxyacetic acid backbone mimics endogenous compounds, facilitating drug-receptor binding. Meanwhile, agrochemical formulations leverage its herbicidal activity, particularly in selective weed control systems. The compound’s low toxicity profile, as evidenced by OECD 401 tests, further supports its adoption in crop protection products.

From a synthetic perspective, 2-(2-Methylphenoxy)acetic acid is typically produced via Williamson ether synthesis, followed by carboxylation. Optimized routes now employ catalytic methods to reduce byproducts, addressing environmental concerns. Analytical techniques like HPLC and GC-MS ensure purity (>98%), critical for regulatory compliance in the EU and North America.

The market for phenoxyacetic acid derivatives is projected to grow at 5.2% CAGR (2023–2030), driven by demand for bio-based herbicides and pharmaceutical intermediates. Innovations such as enzyme-catalyzed synthesis of CAS 1878-49-5 are reshaping production economics, while AI-driven molecular modeling accelerates derivative development for niche applications.

Storage recommendations for 2-(2-Methylphenoxy)acetic acid include airtight containers under inert gas to prevent oxidation. Compatibility studies confirm stability with stainless steel and HDPE, though prolonged exposure to light may degrade efficacy—key considerations for logistics teams sourcing high-purity carboxylic acids.

Emerging research explores CAS 1878-49-5 in electronic materials, where its aromaticity aids charge transport in organic semiconductors. Such interdisciplinary potential underscores why queries like "2-(2-Methylphenoxy)acetic acid patents" and "phenoxyacetic acid in nanotechnology" trend in scientific databases.

Regulatory frameworks classify 2-(2-Methylphenoxy)acetic acid as non-hazardous under GHS criteria, though proper PPE (gloves, goggles) is advised during handling. SDS documentation emphasizes its biodegradability (83% in 28 days, OECD 301B), a selling point for eco-conscious manufacturers.

For quality assurance, third-party certifications like ISO 9001 and USP-NF standards govern CAS 1878-49-5 production. Batch-specific COAs should verify parameters like melting point (105–107°C) and residual solvents (<0.1%), especially for GMP applications.

In conclusion, 2-(2-Methylphenoxy)acetic acid exemplifies how targeted molecular design meets industrial needs. From crop protection to drug discovery, its multifaceted utility continues to inspire R&D breakthroughs, making it a compound of enduring significance in applied chemistry.